Cas no 158943-22-7 (1-(3-chlorophenyl)cyclobutan-1-amine)

• Product Name: 1-(3-chlorophenyl)cyclobutan-1-amine
• CAS No: 158943-22-7
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD03409023
• CID: 2166615
• PubChem ID: 686817
• Update Time: 2025-08-03

1-(3-chlorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• OTAVA-BB 1059369
• UKRORGSYN-BB BBV-2159399
• 1-(3-CHLOROPHENYL)CYCLOBUTANAMINE
• 1-(3-chlorophenyl)cyclobutanaMine hcl
• 1-(3-chlorophenyl)cyclobutan-1-amine
• CS-0306798
• SY073306
• SCHEMBL7349461
• EN300-261942
• HMS1375P10
• STK679276
• 158943-22-7
• Oprea1_094134
• AKOS001740214
• ChemDiv2_002452
• AC4565
• EU-0053454
• AB14062
• MFCD03409023
• ZSZAJZSGPJCTML-UHFFFAOYSA-N
• AS-82597
• 1-(3-Chlorophenyl)cyclobutane amine
• DB-237656

• MDL： MFCD03409023
• Inchi： 1S/C10H12ClN/c11-9-4-1-3-8(7-9)10(12)5-2-6-10/h1,3-4,7H,2,5-6,12H2
• InChI Key： ZSZAJZSGPJCTML-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CCC1)N

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chlorophenyl)cyclobutan-1-amine

Professional Introduction to 1-(3-chlorophenyl)cyclobutan-1-amine (CAS No. 158943-22-7)

1-(3-chlorophenyl)cyclobutan-1-amine (CAS No. 158943-22-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This bicyclic amine derivative combines a cyclobutane ring with a chlorophenyl substituent, creating a molecular scaffold that is both structurally intriguing and pharmacologically promising. The compound's distinct chemical properties make it a valuable candidate for further exploration in drug discovery and development.

The structural composition of 1-(3-chlorophenyl)cyclobutan-1-amine lends itself to diverse chemical modifications, which are essential for optimizing its biological activity and therapeutic potential. The presence of the chlorophenyl group introduces a region of electronic and steric influence, which can be leveraged to modulate interactions with biological targets. Additionally, the cyclobutane ring provides rigidity to the molecule, potentially enhancing its binding affinity and selectivity. These features have prompted extensive investigation into its pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-(3-chlorophenyl)cyclobutan-1-amine due to its potential applications in treating various diseases. Studies have begun to uncover its mechanisms of action, particularly in the context of neurological disorders. The compound's ability to interact with specific neurotransmitter receptors has been highlighted in preclinical studies, suggesting its potential as a therapeutic agent for conditions such as depression and anxiety.

The synthesis of 1-(3-chlorophenyl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable. Researchers have utilized techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated cyclizations to construct the desired molecular framework. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural diversification.

The biological activity of 1-(3-chlorophenyl)cyclobutan-1-amine has been evaluated through various in vitro and in vivo assays. Initial findings indicate that the compound exhibits potent binding affinity for certain receptor targets, which are implicated in modulating neural activity. Furthermore, its ability to cross the blood-brain barrier has been investigated, suggesting its potential for central nervous system (CNS) drug development. These discoveries have prompted further research into optimizing its pharmacokinetic properties.

The chemical stability of 1-(3-chlorophenyl)cyclobutan-1-amine is another critical aspect that has been thoroughly examined. The compound's susceptibility to degradation under various environmental conditions has been assessed, and strategies have been developed to enhance its stability during storage and transportation. These efforts are crucial for ensuring the compound's integrity throughout the drug development process.

In conclusion, 1-(3-chlorophenyl)cyclobutan-1-amine (CAS No. 158943-22-7) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to elucidate its mechanisms of action and explore novel synthetic routes for its production. As research progresses, this compound is expected to contribute significantly to the development of new treatments for neurological disorders and other diseases.